2-Ethyl 5-nitro benzothiophene

• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 2-ethyl-5-nitro-1-benzothiophene
• InChI: InChI=1S/C10H9NO2S/c1-2-9-6-7-5-8(11(12)13)3-4-10(7)14-9/h3-6H,2H2,1H3
• InChI Key: RAOFLDNGYBZPFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-]

Description

2-Ethyl 5-nitro benzothiophene is a useful research compound. Its molecular formula is C10H9NO2S and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 22.6 g (0.195 mole) of triethylamine in 50 ml of dichloromethane is cooled to 0° C. by means of an ice-sodium chloride bath. Boron trifluoride is then added to saturate the solution (about 25 g). A solution of 14.4 g (0.065 mole) of 2-acetyl 5-nitro benzothiophene in 50 ml of dichloromethane is added while the temperature is maintained at 0° C. Stirring is continued at 0° C. for 0.5 h while a very gentle stream of boron trifluoride is introduced. The complex formed is decomposed with a saturated solution of sodium chloride, the organic fraction is washed three times with a solution of sodium chloride and dried over anhydrous sodium sulfate. It is filtered and the solvent is evaporated at a rotary evaporator. In this manner, 16.6 g of 2-ethyl 5-nitro benzothiophene are obtained in the form of a yellow solid which is purified by chromatography on a column of silica (eluant: heptane/ethyl acetate 9/1).